Cas no 7259-53-2 (4-benzylpyridine 1-oxide)

• Product Name: 4-benzylpyridine 1-oxide
• CAS No: 7259-53-2
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 977362
• PubChem ID: 315589
• Update Time: 2025-04-19

4-benzylpyridine 1-oxide Chemical and Physical Properties

Names and Identifiers

• 4-benzylpyridine 1-oxide
• 4-Benzyl-pyridin-1-oxid
• 4-benzylpyridine N-oxide
• 4-benzyl-pyridine N-oxide
• 4-benzyl-pyridine-1-oxide
• 4-benzylpyridine-N-oxide
• 4-Benzyl-pyridin-N-oxid
• AC1L7S0A
• NSC241067
• SureCN6317405
• 4-Benzyl-1-oxo-1lambda~5~-pyridine
• SCHEMBL6317405
• 4-benzyl-1-oxidopyridin-1-ium
• Pyridine, 4-(phenylmethyl)-, 1-oxide
• 4benzylpyridine N-oxide
• DTXSID40311288
• NSC-241067
• NRTWGZHROYJTNL-UHFFFAOYSA-N
• 7259-53-2
• AKOS038557870

• Inchi： 1S/C12H11NO/c14-13-8-6-12(7-9-13)10-11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key： NRTWGZHROYJTNL-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC(=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 185.08413
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 383.1°C at 760 mmHg
• Flash Point: 185.5°C
• Refractive Index: 1.564
• PSA: 26.94